Cas no 1806739-23-0 (3-(Chloromethyl)-6-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Chloromethyl)-6-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1806739-23-0
• MF: C₈H₃ClF₆INO
• MW: 405.463414430618
• CID: 4837600
• Update Time: 2025-05-24

3-(Chloromethyl)-6-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-6-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3ClF6INO/c9-2-3-4(18-8(13,14)15)1-5(16)17-6(3)7(10,11)12/h1H,2H2
• InChI Key： JZJCKPMWWSOVLH-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(CCl)C(C(F)(F)F)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 4
• Topological Polar Surface Area: 22.1

Additional information on 3-(Chloromethyl)-6-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Introduction to 3-(Chloromethyl)-6-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No: 1806739-23-0)

The compound 3-(Chloromethyl)-6-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, identified by the CAS number 1806739-23-0, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The structure of this compound is characterized by the presence of multiple substituents, including a chloromethyl group, an iodo group, a trifluoromethoxy group, and a trifluoromethyl group, all attached to the pyridine ring at specific positions.

The substitution pattern of this compound is crucial for its chemical reactivity and biological activity. The presence of electron-withdrawing groups such as the trifluoromethoxy (-O-CF₃) and trifluoromethyl (-CF₃) groups at positions 4 and 2, respectively, significantly influences the electronic properties of the pyridine ring. These groups deactivate the ring towards electrophilic substitution but can activate certain positions for nucleophilic attack depending on their orientation. The chloromethyl (-CH₂Cl) group at position 3 introduces additional reactivity due to the electrophilic nature of the chlorine atom, making it a potential site for nucleophilic substitution reactions.

The iodine atom at position 6 adds another layer of complexity to this molecule. Iodo groups are known for their ability to participate in various types of coupling reactions, such as Suzuki-Miyaura cross-coupling, which is widely used in organic synthesis to form carbon-carbon bonds. The combination of these substituents makes this compound a versatile building block for constructing more complex molecules with tailored properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving precise control over reaction conditions and intermediates. Researchers have employed methodologies such as nucleophilic aromatic substitution, Friedel-Crafts alkylation, and cross-coupling reactions to assemble this molecule with high purity and yield. The use of transition metal catalysts, particularly palladium catalysts, has been pivotal in achieving high selectivity and efficiency in these reactions.

In terms of applications, this compound has shown promise in several areas. In drug discovery, its unique structure makes it a potential candidate for developing bioactive molecules with specific pharmacological profiles. The presence of halogen atoms (chlorine and iodine) and fluorinated groups provides opportunities for modulating pharmacokinetic properties such as solubility, permeability, and metabolic stability.

Moreover, this compound has garnered attention in materials science due to its potential as a precursor for advanced materials with tailored electronic properties. The trifluoromethoxy and trifluoromethyl groups contribute to high thermal stability and low dielectric constants, making derivatives of this compound suitable for applications in high-performance electronics.

Recent studies have also explored the use of this compound in catalytic processes. Its ability to act as a ligand or a catalyst support has been investigated in homogeneous catalysis systems, where it has demonstrated enhanced catalytic activity compared to traditional ligands.

In conclusion, 3-(Chloromethyl)-6-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No: 1806739-23-0) is a multifaceted compound with significant potential across diverse fields of chemistry. Its complex structure provides ample opportunities for further research into its synthetic routes, reactivity patterns, and practical applications. As advancements in synthetic methodologies continue to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.